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Compound of Interest

Compound Name: Aurothiomalate

Cat. No.: B1210753

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium aurothiomalate, a gold-based compound, has a long history in the treatment of
rheumatoid arthritis. Its therapeutic efficacy is attributed to its diverse immunomodulatory and
anti-inflammatory effects. This technical guide provides an in-depth overview of the in-vitro
bioactivity of aurothiomalate, focusing on its cellular and molecular mechanisms of action. The
information presented herein is intended to serve as a comprehensive resource for researchers
and professionals involved in drug discovery and development.

Core Bioactivities and Quantitative Data

Aurothiomalate exerts its effects on a variety of immune cells and enzymatic targets. The
following tables summarize the available quantitative data on its in-vitro bioactivity.
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Note: Specific IC50 values for the inhibition of 3-Glucuronidase and Acid Phosphatase by
sodium aurothiomalate were not available in the reviewed literature. The provided equilibrium

constant (K1) for B-Glucuronidase indicates a relatively low affinity of interaction.
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Key Signaling Pathways Affected by Aurothiomalate

Aurothiomalate has been shown to modulate key inflammatory signaling pathways, including
the NF-kB and IL-2 signaling pathways.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a critical regulator of inflammatory responses.
Aurothiomalate has been identified as an inhibitor of this pathway.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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